molecular formula C14H21NO2S B3796275 3-propoxy-1-(3-thienylacetyl)piperidine

3-propoxy-1-(3-thienylacetyl)piperidine

Cat. No.: B3796275
M. Wt: 267.39 g/mol
InChI Key: DQVMXDWJFIRNKL-UHFFFAOYSA-N
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Description

3-Propoxy-1-(3-thienylacetyl)piperidine is a synthetic piperidine derivative characterized by a propoxy group at the 3-position and a 3-thienylacetyl moiety at the 1-position of the piperidine ring. Piperidine derivatives are widely explored in medicinal chemistry due to their structural versatility, which allows modulation of pharmacokinetic and pharmacodynamic properties.

Properties

IUPAC Name

1-(3-propoxypiperidin-1-yl)-2-thiophen-3-ylethanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H21NO2S/c1-2-7-17-13-4-3-6-15(10-13)14(16)9-12-5-8-18-11-12/h5,8,11,13H,2-4,6-7,9-10H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DQVMXDWJFIRNKL-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCOC1CCCN(C1)C(=O)CC2=CSC=C2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H21NO2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

267.39 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Structural Analogues and Pharmacological Activity

PARP Inhibitors ()

Piperidine derivatives such as 15a-d (tertiary amines with alkyl/aryl side chains) exhibit potent poly(ADP-ribose) polymerase (PARP) inhibitory activity. For example:

  • 15c : 1-(2-chloroethyl)piperidine derivative showed enhanced PARP inhibition compared to secondary amines.
  • Comparison : The 3-thienylacetyl group in 3-propoxy-1-(3-thienylacetyl)piperidine may mimic the acetylated side chains in PARP inhibitors, but its thiophene ring could alter electron distribution and binding affinity.
Cholinesterase Inhibitors ()

Phenoxyethyl piperidines and arylaminopropanone-substituted piperidines are studied for acetylcholinesterase (AChE) inhibition. For instance:

  • Phenoxyethyl derivatives: Bind to both catalytic anionic site (CAS) and peripheral anionic site (PAS) of AChE.
PF-06737007 ()

This compound features a fluorinated piperidine core with a trifluoromethoxyphenylacetyl group.

  • Key Differences : The thienylacetyl group in 3-propoxy-1-(3-thienylacetyl)piperidine replaces the trifluoromethoxyphenyl group, likely reducing metabolic stability but improving π-π stacking interactions in hydrophobic pockets.

Physicochemical Properties

A comparative analysis of key properties is summarized below:

Compound Name Molecular Weight (g/mol) Key Substituents LogP (Predicted) Biological Activity
3-Propoxy-1-(3-thienylacetyl)piperidine ~295.4* Propoxy, 3-thienylacetyl ~2.5 Hypothesized enzyme inhibition
PF-06737007 () 528.49 Fluoro, trifluoromethoxyphenyl ~3.8 PARP inhibition
PARP Inhibitor 15c () ~320* Chloroethyl, piperidine ~2.1 PARP inhibition (IC₅₀: 12 nM)
Phenoxyethyl piperidine () ~350* Phenoxyethyl ~3.2 AChE inhibition

*Estimated based on structural analogs.

  • Electronic Effects : The thienyl group’s electron-rich nature may favor interactions with electrophilic enzyme pockets compared to phenyl or alkyl substituents.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
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Reactant of Route 2
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